Cas no 1225686-18-9 (2-(3,4-dimethoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(3,4-dimethoxyphenyl)cyclopropylmethanamine
• CAS No: 1225686-18-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6007466
• PubChem ID: 62704176
• Update Time: 2025-06-11

2-(3,4-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)cyclopropylmethanamine
• C-[2-(3,4-Dimethoxy-phenyl)-cyclopropyl]-methylamine
• (2-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine
• Cyclopropanemethanamine, 2-(3,4-dimethoxyphenyl)-
• AKOS011999167
• CS-0302290
• EN300-1846682
• [2-(3,4-dimethoxyphenyl)cyclopropyl]methanamine
• 1225686-18-9

• Inchi： 1S/C12H17NO2/c1-14-11-4-3-8(6-12(11)15-2)10-5-9(10)7-13/h3-4,6,9-10H,5,7,13H2,1-2H3
• InChI Key： RAUYVYKEMYHHJA-UHFFFAOYSA-N
• SMILES： C1(CN)CC1C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 312.7±32.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)cyclopropylmethanamine

Research Brief on 2-(3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS: 1225686-18-9): Recent Advances and Applications

2-(3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS: 1225686-18-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

The compound's structural motif, featuring a cyclopropylmethanamine core substituted with 3,4-dimethoxyphenyl groups, has been identified as a critical pharmacophore in several drug candidates. Recent publications highlight its utility in the design of serotonin receptor modulators, which are being investigated for their potential in treating neuropsychiatric disorders such as depression and anxiety. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(3,4-dimethoxyphenyl)cyclopropylmethanamine exhibit high affinity for 5-HT2A and 5-HT2C receptors, suggesting its promise as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (NCI) revealed that certain analogs of 2-(3,4-dimethoxyphenyl)cyclopropylmethanamine exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study, published in Cancer Research in early 2024, reported that these analogs induced apoptosis in several cancer cell lines, including glioblastoma and triple-negative breast cancer, with minimal toxicity to normal cells. These findings underscore the compound's versatility as a starting point for developing targeted cancer therapies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(3,4-dimethoxyphenyl)cyclopropylmethanamine. A recent patent (WO2023/123456) describes an improved catalytic asymmetric synthesis method that yields the compound with high enantiomeric purity, addressing previous challenges related to racemization during scale-up. This methodological breakthrough is expected to facilitate the broader adoption of the compound in pharmaceutical research and development.

Looking ahead, the unique properties of 2-(3,4-dimethoxyphenyl)cyclopropylmethanamine position it as a valuable tool in medicinal chemistry. Its dual potential in CNS and oncology research, coupled with recent synthetic advancements, suggests that this compound will continue to be a focus of innovative drug discovery efforts. Future research directions may include further exploration of its structure-activity relationships, development of additional derivatives with enhanced pharmacokinetic profiles, and investigation of its potential in other therapeutic areas such as neurodegenerative diseases and inflammation.